4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

Specification

• Molecular Formula: C14H16FNO
• Molecular Weight: 233.28 g/mol
• IUPAC Name: 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one
• Standard InChI: InChI=1S/C14H16FNO/c15-12-6-2-1-5-10(12)11-9-16-13(17)14(11)7-3-4-8-14/h1-2,5-6,11H,3-4,7-9H2,(H,16,17)
• Standard InChI Key: CMVRENQGMCJOLE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C(CNC2=O)C3=CC=CC=C3F

Introduction

4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one is a complex organic compound featuring a unique spirocyclic structure. This compound belongs to the class of azaspiro compounds, which are characterized by the presence of a nitrogen atom within a bicyclic framework. The molecular formula for this compound is C14H16FNO, and it has a molecular weight of approximately 233.28 g/mol.

Synthesis Methods

The synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one typically involves multi-step organic synthesis techniques. While specific synthetic pathways can vary based on available reagents and desired yields, common methods may include various organic reactions that facilitate the formation of the spirocyclic structure.

Potential Applications

This compound has potential applications in various fields, particularly in medicinal chemistry. Its unique structure and the presence of a fluorophenyl group make it a candidate for further research into its biological effects and mechanisms of action. Interaction studies involving this compound are crucial for understanding its potential therapeutic uses.

Application Area	Description
Medicinal Chemistry	Potential therapeutic agent due to its biological activity
Organic Synthesis	Subject of interest for developing new synthesis methods
Biological Studies	Investigations into its interactions with biological targets

Comparison with Similar Compounds

4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one can be compared with other azaspiro compounds that differ in their substituents or structural features. For example:

Compound Name	Molecular Formula	Key Differences
4-(3-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one	C14H16FNO	Different fluorine position affecting reactivity
4-(2-Chlorophenyl)-2-azaspiro[4.4]nonan-1-one	C14H16ClNO	Chlorine substituent may alter biological activity
2-Azaspiro[4.4]nonane	C8H15N	Lacks fluorinated aromatic group, simpler structure

Research Findings and Future Directions

Research into 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one focuses on understanding its potential biological effects and mechanisms of action. The compound's unique structure and the presence of a fluorophenyl group suggest potential applications in drug development, particularly in targeting specific biological pathways.

Future studies should aim to elucidate the compound's efficacy and safety in therapeutic contexts, exploring its interactions with biological targets such as receptors or enzymes involved in various signaling pathways. The electronegativity of the fluorine atom may enhance binding affinity, influencing the electronic properties of the molecule and its potential therapeutic applications.